Cas no 918538-04-2 (1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione structure
918538-04-2 structure
Product Name:1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
CAS No:918538-04-2
MF:C6H5N3O2
MW:151.122800588608
MDL:MFCD11053713
CID:773313
PubChem ID:15604988
Update Time:2024-10-26

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
    • Pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 1H,2H,3H,4H-PYRROLO[2,1-F][1,2,4]TRIAZINE-2,4-DIONE
    • PubChem23111
    • AQTRWCPNROUMPO-UHFFFAOYSA-N
    • BCP08988
    • 5514AC
    • FCH887972
    • PB13333
    • ST2407556
    • AX8149948
    • AB0070113
    • Pyrrolo[2,1-f ][1,2,4]tria
    • CS-0000093
    • CHEMBL4544520
    • 1H,3H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • J-524168
    • MFCD11053713
    • AKOS006306616
    • 918538-04-2
    • J-524165
    • SCHEMBL1269078
    • EN300-6750779
    • DS-11501
    • SY031561
    • Pyrrolo[2,1-f ][1,2,4]triazine-2,4(1H,3H)-dione
    • DTXSID50575571
    • 1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • MDL： MFCD11053713
    • Inchi： 1S/C6H5N3O2/c10-5-4-2-1-3-9(4)8-6(11)7-5/h1-3H,(H2,7,8,10,11)
    • InChI Key： AQTRWCPNROUMPO-UHFFFAOYSA-N
    • SMILES： O=C1NN2C(=CC=C2)C(=O)N1

Computed Properties

  • Exact Mass: 151.03800
  • Monoisotopic Mass: 151.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 0

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr)
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.793
  • PSA: 70.13000
  • LogP: -0.68410
  • Vapor Pressure: No data available

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Security Information

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103712-250mg
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
 918538-04-2 95%+
250mg
 $103 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KK902-200mg
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
 918538-04-2 97%
200mg
 322.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KK902-50mg
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
 918538-04-2 97%
50mg
 128.0CNY 2021-07-12
TRC
P998753-50mg
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2
50mg
 $ 50.00 2022-06-03
TRC
P998753-100mg
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2
100mg
 $ 65.00 2022-06-03
TRC
P998753-500mg
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2
500mg
 $ 160.00 2022-06-03
Apollo Scientific
OR903929-250mg
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2 95%
250mg
 £125.00 2025-02-20
Apollo Scientific
OR903929-1g
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2 95%
1g
 £260.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P80990-1g
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2
1g
 ¥896.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P80990-250mg
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
 918538-04-2
250mg
 ¥356.0 2021-09-04

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Production Method

Production Method 1

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  1 h, reflux; 17 h, 155 °C; 155 °C → rt
1.2 Solvents: Methanol ;  2 h, -15 °C
Reference
Preparation of heteroaryl derivatives for use in the treatment of JAK-mediated disease
, World Intellectual Property Organization, , ,

Production Method 2

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  3 h, reflux
Reference
Preparation of 2-(arylamino)pyrrolo[1,2-f][1,2,4]triazine compounds as HIV reverse transcriptase inhibitors for the treatment of HIV infection
, China, , ,

Production Method 3

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  25 °C; 2 h, reflux; cooled; 12 h, 160 °C
Reference
Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation
, World Intellectual Property Organization, , ,

Production Method 4

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  reflux
Reference
Pyrrolo-[2,1-f] [1,2,4] triazine nuclear parent compound useful in treatment of arthritis or leukemia and its preparation
, China, , ,

Production Method 5

918538-04-2 918538-04-2
Reaction Conditions
Reference
Intermediate useful in preparing certain pyrrolotriazine compounds and a process for making the intermediate
, World Intellectual Property Organization, , ,

Production Method 6

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  1 h, rt → reflux; reflux → 155 °C; 17 h, 155 °C
Reference
Preparation of heteroaryl compounds for treatment of JAK kinase mediated diseases
, China, , ,

Production Method 7

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
Pyrrolotriazines as kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux
Reference
Preparation of intermediates of pyrrolotriazine derivatives
, World Intellectual Property Organization, , ,

Production Method 9

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
Preparation of pyrrolotriazine compounds as kinase inhibitors
, United States, , ,

Production Method 10

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  2 h, rt → reflux
Reference
Preparation of heterocyclic compounds as hedgehog signaling path inhibitors
, China, , ,

Production Method 11

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  2 h, reflux
Reference
Design, synthesis, and evaluation of pyrrolo[2,1-f][1,2,4]triazine derivatives as novel hedgehog signaling pathway inhibitors
Xin, Minhang; Zhang, Liandi; Tang, Feng; Tu, Chongxing; Wen, Jun; et al, Bioorganic & Medicinal Chemistry, 2014, 22(4), 1429-1440

Production Method 12

57-13-6 57-13-6
1368856-21-6 1368856-21-6
918538-04-2 918538-04-2
Reaction Conditions
1.1 150 °C
Reference
2,4-Diaminopyrimidine bicycles for treating cancer
, World Intellectual Property Organization, , ,

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Raw materials

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Preparation Products

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Related Literature

Related Categories

918538-04-2 (1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.